5-(4-Methylpiperazin-1-yl)-2,3-dihydro-1H-inden-1-one

• IUPAC Name: 5-(4-methylpiperazin-1-yl)-2,3-dihydroinden-1-one
• InChI: InChI=1S/C14H18N2O/c1-15-6-8-16(9-7-15)12-3-4-13-11(10-12)2-5-14(13)17/h3-4,10H,2,5-9H2,1H3
• InChI Key: MDJSXMRCQTVKRY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC3=C(C=C2)C(=O)CC3
• Molecular Formula: C14H18N2O
• DSSTOX Substance ID: DTXSID50585296
• Molecular Weight: 230.31 g/mol
• CAS RN: 866849-23-2

Description

5-(4-Methylpiperazin-1-yl)-2,3-dihydro-1H-inden-1-one, also known as 4-methylpiperazine-1-yl-2,3-dihydro-1H-inden-1-one, is a synthetic compound with a wide range of applications in scientific research. This compound is an important building block in organic synthesis and has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other materials. Additionally, 4-methylpiperazine-1-yl-2,3-dihydro-1H-inden-1-one has been extensively studied for its various biochemical and physiological effects.

Scientific Research Applications

Selective 5-HT(1B/1D) Antagonists

A study explores the pharmacological evaluation of N-piperazinylphenyl biphenylcarboxamides and biphenylsulfonamides, showing potent and selective antagonism at 5-HT(1B/1D) receptors. These compounds, including analogues of GR127935, demonstrated significant receptor binding profiles and functional antagonistic properties in vitro, indicating their potential in modulating serotonin release and interaction with other neurotransmitters (Liao et al., 2000).

Novel Serotonin Type 2C Receptor Inverse Agonist

S32212, identified as a combined serotonin (5-HT)2C receptor inverse agonist and α2-adrenoceptor antagonist, shows promising antidepressant and anxiolytic properties. This compound's multifaceted pharmacological profile suggests its potential in improving mood and cognitive performance, supported by neurochemical actions and effects on sleep architecture, without significant side effects on weight or sexual behavior (Dekeyne et al., 2012).

5-HT6 Serotonin Receptor Agents for Cognitive Impairment

The search for novel treatments for cognitive impairment has led to the identification of 1,3,5-triazine-piperazine derivatives as potent 5-HT6 receptor ligands. These compounds are highlighted for their potential to influence cognitive processes, offering a new approach to dementia diseases. Their pharmacological profiles, which include selectivity and in vivo efficacy, indicate a promising direction for therapeutic development (Latacz et al., 2019).